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Compound of Interest

Compound Name: N-pentyl-1-propylpiperidin-4-amine

Cat. No.: B13292254

Get Quote

Abstract & Compound Profile
N-pentyl-1-propylpiperidin-4-amine is a 1,4-disubstituted piperidine characterized by a

tertiary ring amine and a secondary exocyclic amine.[1] Accurate characterization requires

distinguishing the aliphatic side chains (propyl vs. pentyl) and validating the regiochemistry of

the substitution.[1]

Property Specification

Formula C₁₃H₂₈N₂

Exact Mass 212.2252 Da

LogP (Calc) ~2.9 (Lipophilic)

pKa (Calc) N1 (Ring): ~8.5

Mass Spectrometry Protocol (ESI-MS/MS)[1][2]
Experimental Setup

Ionization Source: Electrospray Ionization (ESI), Positive Mode.[1]
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Solvent System: Methanol/Water (50:[1]50) + 0.1% Formic Acid.[1]

Direct Infusion: 5 µL/min flow rate.

Fragmentation Logic & Pathway
In ESI+, the molecule forms the protonated molecular ion [M+H]⁺ at m/z 213.2.[1]

Fragmentation is driven by charge retention on the more basic nitrogen centers and inductive

cleavage.[1]

Key Diagnostic Fragments:

m/z 213.2 → m/z 126.1: Loss of the N-pentylamino group (neutral loss of C₅H₁₃N, 87 Da).[1]

This confirms the 4-substitution pattern.[1]

m/z 213.2 → m/z 170.1: Loss of the propyl group (as propene or propyl radical via inductive

cleavage at N1).[1]

m/z 84.1: The characteristic "piperidinyl" cation (C₅H₁₀N⁺), formed via ring cleavage,

confirming the piperidine core.[1]

MS Data Summary
Ion Type m/z (Observed) Interpretation

[M+H]⁺ 213.23 Protonated Molecular Ion

Fragment 170.15
Loss of Propyl group [M+H -

C₃H₇]⁺

Fragment 142.12
Loss of Pentyl chain [M+H -

C₅H₁₁]⁺

Fragment 126.13

Base Peak: 1-propylpiperidin-

4-yl cation (Loss of exocyclic

amine)

Fragment 84.08
Tetrahydropyridinium ion

(Piperidine ring diagnostic)
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Fragmentation Pathway Diagram

Legend

[M+H]+ Precursor
m/z 213.2

(C13H29N2)+

Fragment A
m/z 126.1

(1-propylpiperidin-4-yl)+

- C5H13N (Pentylamine)

Fragment B
m/z 142.1

(Loss of Pentyl)

- C5H10 (Pentene)

Fragment C
m/z 84.1

(Piperidine Ring Core)

- C3H6 (Propene)

Blue: Precursor
Red: Primary Fragment
Green: Diagnostic Core

Click to download full resolution via product page

Caption: ESI-MS/MS fragmentation pathway showing the generation of the diagnostic 1-

propylpiperidin-4-yl cation (m/z 126.1).

NMR Spectroscopy Protocol
Experimental Parameters

Instrument: 600 MHz NMR (e.g., Bruker Avance III).

Solvent: CDCl₃ (Deuterated Chloroform) with 0.03% TMS.[1]

Temperature: 298 K.[1]

Pulse Sequences: zg30 (1H), zgpg30 (13C), cosygpppqf (COSY), hsqcetgp (HSQC).

Structural Assignment Strategy
The molecule has a plane of symmetry through the piperidine ring if time-averaged, but in

practice, the chair conformation renders axial and equatorial protons distinct.[1]
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Distinction of Chains: The propyl methyl is a triplet at ~0.9 ppm.[1] The pentyl methyl is also

a triplet at ~0.9 ppm but integrates to the same value; however, the pentyl chain has a larger

methylene envelope (1.2–1.4 ppm).[1]

Diagnostic Peak (H4): The proton at position 4 (methine) is the key handle.[1] It appears as a

multiplet (tt) around 2.4–2.5 ppm, shielded relative to oxygenated analogs.[1]

Predicted ¹H NMR Data (CDCl₃)
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Position Shift (δ ppm) Multiplicity Integral
Assignment
Logic

H4 2.45 m (tt) 1H
Methine at amine

attachment site.

H2eq, H6eq 2.92 br d 2H

Equatorial

protons adjacent

to ring N.

H2ax, H6ax 1.95 td 2H

Axial protons

adjacent to ring

N.

H3, H5 1.40 - 1.85 m 4H

Ring methylenes

(overlap with

side chains).[1]

N-CH₂ (Propyl) 2.28 t (J=7.5Hz) 2H -methylene to

ring Nitrogen.[1]

N-CH₂ (Pentyl) 2.60 t (J=7.0Hz) 2H
-methylene to

exocyclic Amine.

[1]

Chain CH₂s 1.25 - 1.55 m 8H

Overlapping

internal

methylenes of

Pr/Pen chains.[1]

CH₃ (Propyl) 0.89 t 3H
Terminal methyl.

[1]

CH₃ (Pentyl) 0.91 t 3H

Terminal methyl

(often

overlapping).[1]

NH 1.60 br s 1H
Exchangeable

amine proton.[1]
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Predicted ¹³C NMR Data
Carbon Type Shift (δ ppm) Assignment

C4 (Ring) 54.5
Methine attached to exocyclic

N.

C2, C6 (Ring) 52.8 Methylene adjacent to ring N.

N-CH₂ (Pentyl) 47.2 -carbon of pentyl chain.[1]

N-CH₂ (Propyl) 60.8 -carbon of propyl chain.[1]

C3, C5 (Ring) 32.5 -carbons of ring.[1]

CH₃ (Termini) 14.1
Methyl groups (Propyl/Pentyl).

[1]

Workflow Visualization

Sample:
N-pentyl-1-propylpiperidin-4-amine

Sample Prep
(10 mg in 0.6 mL CDCl3)

ESI-MS/MS
(MW & Fragment Validation)

1H & 13C NMR
(Structural Connectivity)

Data Correlation
(HSQC/COSY) Validated Structure

Click to download full resolution via product page

Caption: Integrated analytical workflow for confirming the identity of N-pentyl-1-
propylpiperidin-4-amine.

References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of

Organic Compounds. 7th Ed. Wiley.[1] (Standard reference for amine fragmentation and

chemical shifts).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.rsc.org/suppdata/c5/ra/c5ra12299f/c5ra12299f1.pdf
https://www.rsc.org/suppdata/c5/ra/c5ra12299f/c5ra12299f1.pdf
https://www.rsc.org/suppdata/c5/ra/c5ra12299f/c5ra12299f1.pdf
https://www.rsc.org/suppdata/c5/ra/c5ra12299f/c5ra12299f1.pdf
https://www.benchchem.com/product/b13292254/docs?utm_src=pdf-body-img#application-note-structural-validation-of-n-pentyl-1-propylpiperidin-4-amine
https://www.benchchem.com/product/b13292254/docs?utm_src=pdf-body#application-note-structural-validation-of-n-pentyl-1-propylpiperidin-4-amine
https://www.benchchem.com/product/b13292254/docs?utm_src=pdf-body#application-note-structural-validation-of-n-pentyl-1-propylpiperidin-4-amine
https://www.rsc.org/suppdata/c5/ra/c5ra12299f/c5ra12299f1.pdf
https://www.rsc.org/suppdata/c5/ra/c5ra12299f/c5ra12299f1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13292254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic

Compounds. Springer.[1] (Source for ¹³C NMR increment calculations for piperidines).

National Institute of Standards and Technology (NIST). (2023).[1] Mass Spectral Library

(NIST23).[1] (Reference for 4-aminopiperidine fragmentation patterns).

PubChem. (2023).[1] Compound Summary: 1-Pentylpiperidine.[1][2] (Analogous spectral

data used for correlation).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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